Cas no 1072782-87-6 (N-ethyl-N-[(4R)-2-(3-methoxypropyl)-1,1-dioxo-6-sulfamoyl-3,4-dihydrothieno[3,2-e]thiazin-4-yl]acetamide)

• Product Name: N-ethyl-N-[(4R)-2-(3-methoxypropyl)-1,1-dioxo-6-sulfamoyl-3,4-dihydrothieno[3,2-e]thiazin-4-yl]acetamide
• CAS No: 1072782-87-6
• MF: C₁₄H₂₃N₃O₆S₃
• MW: 425.543919801712
• CID: 2871864
• Update Time: 2023-08-10

N-ethyl-N-[(4R)-2-(3-methoxypropyl)-1,1-dioxo-6-sulfamoyl-3,4-dihydrothieno[3,2-e]thiazin-4-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• (R)-N-ethyl-N-(2-(3-methoxypropyl)-1,1-dioxido-6-sulfamoyl-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazin-4-yl)acetamide
• N-ethyl-N-[(4R)-2-(3-methoxypropyl)-1,1-dioxo-6-sulfamoyl-3,4-dihydrothieno[3,2-e]thiazin-4-yl]aceta
• N-ethyl-N-[(4R)-2-(3-methoxypropyl)-1,1-dioxo-6-sulfamoyl-3,4-dihydrothieno[3,2-e]thiazin-4-yl]acetamide

• Inchi： 1S/C14H23N3O6S3/c1-4-17(10(2)18)12-9-16(6-5-7-23-3)26(21,22)14-11(12)8-13(24-14)25(15,19)20/h8,12H,4-7,9H2,1-3H3,(H2,15,19,20)/t12-/m0/s1
• InChI Key： UPKBKYQWORUHMY-LBPRGKRZSA-N
• SMILES： S1(C2=C(C=C(S(N)(=O)=O)S2)[C@H](CN1CCCOC)N(C(C)=O)CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 715
• XLogP3: -0.3
• Topological Polar Surface Area: 172